2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate

• IUPAC Name: oxalic acid;2-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H15F3N6O2.C2H2O4/c19-18(20,21)12-2-4-13(5-3-12)24-14(28)10-27-8-11(9-27)17-25-16(26-29-17)15-22-6-1-7-23-15;3-1(4)2(5)6/h1-7,11H,8-10H2,(H,24,28);(H,3,4)(H,5,6)
• InChI Key: QLDVBYRTVXOFEE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)NC2=CC=C(C=C2)C(F)(F)F)C3=NC(=NO3)C4=NC=CC=N4.C(=O)(C(=O)O)O
• Molecular Formula: C20H17F3N6O6
• Molecular Weight: 494.4 g/mol

Description

2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate is a useful research compound. Its molecular formula is C20H17F3N6O6 and its molecular weight is 494.387. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

Compounds with similar structures have been utilized in the development of selective radioligands for imaging purposes. For example, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands for the translocator protein (18 kDa), with applications in positron emission tomography (PET) for in vivo imaging of neuroinflammatory processes. This application highlights the potential use of such compounds in medical diagnostics and neuroscience research (Dollé et al., 2008).

Antimicrobial and Antibacterial Agents

The synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition has been explored, indicating the relevance of such structures in developing antimicrobial and antibacterial agents. These derivatives exhibit potential as new therapeutic agents against various microbial and bacterial pathogens (Rahmouni et al., 2014).

Synthesis of Thermally Stable Polymers

Compounds containing oxadiazole groups have been used to synthesize new, thermally stable aromatic polyimides and poly(amide-imide)s, demonstrating the importance of such components in creating materials with enhanced thermal stability and potential applications in high-performance materials and engineering (Mansoori et al., 2012).

Development of Anticancer Agents

The design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been investigated for their in vitro cytotoxic activity against cancer cell lines. This research suggests the potential utility of structurally related compounds in oncology, specifically in the discovery and development of new anticancer agents (Al-Sanea et al., 2020).